Cas no 1823315-37-2 (2-fluoro-8-azaspiro[4.5]decane)

• Product Name: 2-fluoro-8-azaspiro[4.5]decane
• CAS No: 1823315-37-2
• CID: 4620998
• Update Time: 2025-06-13

2-fluoro-8-azaspiro[4.5]decane Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-8-azaspiro[4.5]decane

• Inchi： InChI=1S/C9H16FN/c10-8-1-2-9(7-8)3-5-11-6-4-9/h8,11H,1-7H2
• InChI Key： KYGSNMCJXDKLRM-UHFFFAOYSA-N
• SMILES： C1CC2(CCNCC2)CC1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0

Additional information on 2-fluoro-8-azaspiro[4.5]decane

Introduction to 2-Fluoro-8-Azaspiro[4.5]decane (CAS No. 1823315-37-2)

2-Fluoro-8-azaspiro[4.5]decane (CAS No. 1823315-37-2) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic amines, which are known for their unique structural properties and potential biological activities. The introduction of a fluorine atom at the 2-position of the spirocyclic ring system imparts additional chemical and biological characteristics, making it a promising candidate for various therapeutic applications.

The spirocyclic structure of 2-fluoro-8-azaspiro[4.5]decane provides it with enhanced stability and conformational rigidity, which are crucial for optimizing its pharmacological properties. These properties are particularly important in the design of drugs that target specific receptors or enzymes, as they can improve the compound's binding affinity and selectivity. Recent studies have shown that spirocyclic amines, including 2-fluoro-8-azaspiro[4.5]decane, exhibit potent activity against a range of biological targets, including G protein-coupled receptors (GPCRs), ion channels, and enzymes involved in signal transduction pathways.

In the context of medicinal chemistry, the fluorination of organic molecules is a well-established strategy to enhance their pharmacological profiles. Fluorine atoms can influence various physicochemical properties, such as lipophilicity, electronic effects, and metabolic stability. For 2-fluoro-8-azaspiro[4.5]decane, the presence of the fluorine atom at the 2-position is expected to improve its bioavailability and reduce its susceptibility to metabolic degradation, thereby extending its half-life in vivo.

The biological activity of 2-fluoro-8-azaspiro[4.5]decane has been extensively studied in recent years. One notable area of research is its potential as an antagonist for specific GPCRs, such as the serotonin 5-HT₆ receptor. The 5-HT₆ receptor is a promising target for the treatment of cognitive disorders, including Alzheimer's disease and schizophrenia. Preclinical studies have demonstrated that 2-fluoro-8-azaspiro[4.5]decane exhibits high affinity and selectivity for the 5-HT₆ receptor, making it a valuable lead compound for further drug development.

Beyond its potential as a GPCR antagonist, 2-fluoro-8-azaspiro[4.5]decane has also shown promise in other therapeutic areas. For instance, it has been evaluated for its anti-inflammatory properties and its ability to modulate ion channels involved in pain signaling pathways. These findings suggest that 2-fluoro-8-azaspiro[4.5]decane could have broad-spectrum applications in treating inflammatory diseases and chronic pain conditions.

The synthesis of 2-fluoro-8-azaspiro[4.5]decane has been optimized using modern synthetic methodologies, ensuring high yields and purity levels suitable for pharmaceutical development. Key synthetic steps include the formation of the spirocyclic ring system through intramolecular cyclization reactions and the subsequent introduction of the fluorine atom via selective fluorination techniques. These synthetic strategies not only facilitate large-scale production but also allow for the preparation of structurally related analogs for further optimization studies.

In conclusion, 2-fluoro-8-azaspiro[4.5]decane (CAS No. 1823315-37-2) represents an exciting advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a promising candidate for the development of novel therapeutics targeting a variety of diseases and conditions. Ongoing research continues to explore its full potential, with a focus on optimizing its pharmacological properties and advancing it through preclinical and clinical stages.